Cas no 1219803-56-1 (2-PROPANE-D7-THIOL)

2-PROPANE-D7-THIOL structure
2-PROPANE-D7-THIOL structure
Product Name:2-PROPANE-D7-THIOL
CAS No:1219803-56-1
MF:C3H8S
MW:83.2037515640259
CID:1004198
PubChem ID:162343551
Update Time:2025-04-20

2-PROPANE-D7-THIOL Chemical and Physical Properties

Names and Identifiers

    • 2-PROPANE-D7-THIOL
    • D98184
    • 1219803-56-1
    • DB-314319
    • Inchi: 1S/C3H8S/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3,3D
    • InChI Key: KJRCEJOSASVSRA-YYWVXINBSA-N
    • SMILES: SC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 83.07860865g/mol
  • Monoisotopic Mass: 83.07860865g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 10.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 1Ų

2-PROPANE-D7-THIOL Pricemore >>

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